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Compound of Interest

Compound Name: 1,1,2-Trichlorohex-1-ene

Cat. No.: B15468732 Get Quote

Essential Safety and Handling Guide for 1,1,2-
Trichlorohex-1-ene
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 1,1,2-Trichlorohex-1-ene in a laboratory setting. Adherence to these procedures is

vital for ensuring personnel safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS) for 1,1,2-Trichlorohex-1-ene, a

conservative approach based on structurally similar chlorinated alkenes is recommended. The

following table summarizes the required personal protective equipment.
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Protection Type Equipment Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Viton®, Teflon®, or PVA).

A chemically resistant apron or

lab coat.

To prevent skin contact, which

may cause irritation, and to

protect against absorption

through the skin.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor

cartridge.

To be used in case of

inadequate ventilation or for

spill cleanup to prevent

inhalation of harmful vapors.

Footwear
Closed-toe shoes made of a

chemically resistant material.
To protect feet from spills.

Hazard Summary and Incompatibilities
While specific toxicity data for 1,1,2-Trichlorohex-1-ene is not readily available, it should be

handled as a hazardous substance based on the properties of analogous compounds like

1,1,2-trichloroethane.
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Hazard Category Potential Effects Incompatible Materials

Acute Toxicity

May be harmful if swallowed,

inhaled, or absorbed through

the skin. May cause irritation to

the skin, eyes, and respiratory

tract.

Strong oxidizing agents, strong

bases, and finely powdered

metals.

Chronic Toxicity

Suspected of causing cancer.

May cause damage to the

liver, kidneys, and central

nervous system with prolonged

or repeated exposure.

Not applicable.

Flammability
Combustible. Vapors may form

explosive mixtures with air.

Heat, sparks, open flames,

and other ignition sources.

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 1,1,2-Trichlorohex-1-ene in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate work area.

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all

required equipment and reagents.

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes and

the generation of aerosols.

Reaction Setup: If used in a reaction, ensure the apparatus is securely clamped and that any

potential pressure buildup can be safely vented.
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Post-Handling: After use, tightly seal the container and decontaminate any surfaces that may

have come into contact with the chemical. Wash hands thoroughly with soap and water.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and bases.

Store in a locked cabinet or an area accessible only to authorized personnel.

Disposal Plan
Waste Segregation and Collection:

1,1,2-Trichlorohex-1-ene is a halogenated organic compound. All waste containing this

chemical must be collected in a designated, properly labeled hazardous waste container for

halogenated organic waste.[1][2][3][4][5]

Do not mix halogenated waste with non-halogenated waste to avoid costly disposal

procedures.[3][4][5]

The waste container must be kept closed except when adding waste.[1][3]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name "1,1,2-Trichlorohex-1-ene".[1][3] Do not use abbreviations.

Disposal Procedure:

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the halogenated waste container.
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Experimental Workflow for Handling 1,1,2-
Trichlorohex-1-ene
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,1,2-Trichlorohex-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. braun.matse.illinois.edu [braun.matse.illinois.edu]

2. bucknell.edu [bucknell.edu]

3. campusoperations.temple.edu [campusoperations.temple.edu]

4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

5. 7.2 Organic Solvents [ehs.cornell.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 1,1,2-
Trichlorohex-1-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15468732#personal-protective-equipment-for-
handling-1-1-2-trichlorohex-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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